Cas no 1805604-85-6 (2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine
• CAS No: 1805604-85-6
• MF: C₈H₇BrF₂IN
• MW: 361.953160524368
• CID: 4804679
• Update Time: 2025-05-19

2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine

• Inchi： 1S/C8H7BrF2IN/c1-4-2-5(7(10)11)8(12)13-6(4)3-9/h2,7H,3H2,1H3
• InChI Key： ZXORUEMGJDPITF-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C)C(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine (CAS No. 1805604-85-6)

2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine, identified by its CAS number 1805604-85-6, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad biological activity and synthetic utility. The presence of multiple functional groups, including a bromomethyl side chain, a difluoromethyl substituent, and an iodo atom, makes this molecule a valuable building block for the development of novel chemical entities.

The bromomethyl group (-CH₂Br) is particularly noteworthy for its reactivity in nucleophilic substitution reactions, enabling the facile introduction of various functional moieties. This property is exploited in medicinal chemistry to construct complex molecular architectures rapidly. The difluoromethyl group (-CF₂) is another key feature, known for its ability to modulate metabolic stability and binding affinity in drug candidates. Its incorporation into pharmacophores often enhances bioavailability and prolongs the half-life of therapeutic agents. Additionally, the iodo substituent at the 6-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing biaryl systems prevalent in many active pharmaceutical ingredients (APIs).

In recent years, the demand for sophisticated intermediates like 2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine has surged due to advancements in drug discovery methodologies. The compound’s structural features align well with current trends in medicinal chemistry, where pyridine derivatives are frequently employed as core structures in small-molecule drugs. For instance, studies have demonstrated that pyridines bearing electron-withdrawing groups such as difluoromethyl can enhance binding interactions with biological targets, improving therapeutic efficacy. Furthermore, the halogenated nature of this compound allows for easy manipulation through transition-metal-catalyzed reactions, facilitating the synthesis of structurally diverse libraries.

One of the most compelling applications of 2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine lies in its role as a precursor for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, making them prime targets for drug development. By leveraging the reactivity of the bromomethyl and iodo groups, researchers can efficiently generate substituted pyridines that exhibit inhibitory activity against specific kinases. For example, recent publications have highlighted the use of this compound in synthesizing novel inhibitors targeting tyrosine kinases, which play a pivotal role in cancer therapy. The difluoromethyl group contributes to improved pharmacokinetic profiles by reducing metabolic degradation, thereby enhancing drug potency.

The agrochemical sector has also benefited from the utility of 2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine. Pyridine derivatives are widely used in crop protection agents due to their ability to interact with biological receptors in pests and weeds. The structural motifs present in this compound allow for the design of molecules with enhanced selectivity and lower environmental impact. For instance, researchers have explored its derivatives as potential herbicides and insecticides, where modifications at the bromomethyl, difluoromethyl, and iodo positions fine-tune their biological activity. Such efforts align with global trends toward sustainable agriculture, emphasizing compounds that offer effective pest control while minimizing ecological harm.

The synthetic methodologies involving 2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine are equally fascinating from a chemical perspective. The compound’s reactivity profile makes it an ideal candidate for exploring new synthetic pathways. For example, palladium-catalyzed cross-coupling reactions have been extensively utilized to introduce various substituents at different positions of the pyridine ring. These transformations are not only efficient but also scalable, making them suitable for industrial applications. Moreover, recent innovations in flow chemistry have enabled continuous production processes for such intermediates, improving yield and purity while reducing solvent consumption.

The importance of this compound is further underscored by its presence in several patents and licensed drug candidates. Pharmaceutical companies often rely on specialized intermediates like 2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine to accelerate their drug development pipelines. The ability to rapidly modify its structure allows chemists to explore a wide range of chemical space efficiently. This flexibility is crucial in today’s competitive pharmaceutical landscape, where time-to-market can significantly impact commercial success. Additionally, academic research continues to uncover new applications for this intermediate, reinforcing its relevance across multiple disciplines.

Looking ahead, the future prospects of 2-(Bromomethyl)-5-(difluoromethyl)-6-iodo-3-methylpyridine appear promising as synthetic chemistry evolves further. Advances in computational modeling and high-throughput screening are expected to enhance our ability to predict and optimize derivatives of this compound for specific applications. Furthermore, green chemistry initiatives may drive innovations in synthesizing these intermediates using environmentally benign methods. As research progresses, it is likely that new therapeutic areas will emerge where this versatile building block plays a central role.